Cas no 2694026-62-3 (1,​3-​Dioxolane, 2-​(2,​6-​dibromo-​4-​fluorophenyl)​-)

• Product Name: 1,​3-​Dioxolane, 2-​(2,​6-​dibromo-​4-​fluorophenyl)​-
• CAS No: 2694026-62-3
• MF: C₉H₇Br₂FO₂
• MW: 325.96
• CID: 5077540
• Update Time: 2026-03-01

1,​3-​Dioxolane, 2-​(2,​6-​dibromo-​4-​fluorophenyl)​- Chemical and Physical Properties

Names and Identifiers

• 1,​3-​Dioxolane, 2-​(2,​6-​dibromo-​4-​fluorophenyl)​-

• Inchi： 1S/C9H7Br2FO2/c10-6-3-5(12)4-7(11)8(6)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： QOEWUHUYQIYHJH-UHFFFAOYSA-N
• SMILES： C1OC(C2=C(C=C(C=C2Br)F)Br)OC1

Additional information on 1,​3-​Dioxolane, 2-​(2,​6-​dibromo-​4-​fluorophenyl)​-

1,3-Dioxolane, 2-(2,6-Dibromo-4-Fluorophenyl): A Comprehensive Overview

1,3-Dioxolane, also known as dioxolan, is a five-membered cyclic ether with two oxygen atoms in its structure. The compound in question, 1,3-dioxolane, 2-(2,6-dibromo-4-fluorophenyl), is a specific derivative of this dioxolane ring system. Its CAS number is CAS No. 26940-26-3, which uniquely identifies it in chemical databases and literature.

The structure of this compound features a dioxolane ring substituted at the 2-position with a 2,6-dibromo-4-fluorophenyl group. This substitution pattern introduces significant electronic and steric effects into the molecule, making it a valuable compound in various chemical and pharmaceutical applications. The presence of bromine and fluorine atoms on the aromatic ring also enhances its reactivity and selectivity in synthetic reactions.

Recent studies have highlighted the importance of such substituted dioxolanes in the development of advanced materials and drug delivery systems. For instance, researchers have explored the use of 1,3-dioxolane derivatives as precursors for synthesizing bioactive compounds with potential anticancer properties. The unique electronic environment created by the bromine and fluorine substituents on the phenyl ring has been shown to influence the pharmacokinetic profiles of these compounds significantly.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of a bromo-fluoro-substituted benzaldehyde with an appropriate diol under acidic conditions to form the dioxolane ring. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The physical properties of 1,3-dioxolane, 2-(2,6-dibromo-4-fluorophenyl) are also of particular interest. Its melting point and boiling point have been determined experimentally and are consistent with its molecular weight and structural complexity. Additionally, its solubility in various solvents has been studied to determine its suitability for different synthetic applications.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on photodegradation and biodegradation mechanisms under controlled laboratory conditions. These studies have provided valuable insights into how this compound behaves in natural environments and have informed strategies for minimizing its environmental footprint.

In conclusion, 1,3-dioxolane, 2-(2,6-dibromo-4-fluorophenyl) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development in areas such as drug discovery and materials science.